Cas no 112209-51-5 (Cycloleucomelon-leucohexaacetat)

• Product Name: Cycloleucomelon-leucohexaacetat
• CAS No: 112209-51-5
• MF: C₃₀H₂₄O₁₃
• MW: 592.503769874573
• CID: 2014156
• PubChem ID: 71336208
• Update Time: 2025-04-21

Cycloleucomelon-leucohexaacetat Chemical and Physical Properties

Names and Identifiers

• Cycloleucomelon-leucohexaacetat
• Protoleucomelone
• acetic acid,[4-(1,2,4,7,8-pentahydroxydibenzofuran-3-yl)phenyl] acetate
• Acetic acid--4-(1,2,4,7,8-pentahydroxydibenzo[b,d]furan-3-yl)phenyl acetate (5/1)
• DTXSID00764059
• 112209-51-5

• Inchi： 1S/C30H24O13/c1-13(31)37-20-9-7-19(8-10-20)25-27(40-16(4)34)29(42-18(6)36)26-21-11-23(38-14(2)32)24(39-15(3)33)12-22(21)43-30(26)28(25)41-17(5)35/h7-12H,1-6H3
• InChI Key： LSEKLPKUWRDLKY-UHFFFAOYSA-N
• SMILES： CC(OC1C=CC(C2C(OC(=O)C)=C3C(C4C(O3)=CC(OC(=O)C)=C(OC(=O)C)C=4)=C(OC(=O)C)C=2OC(=O)C)=CC=1)=O

Computed Properties

• Exact Mass: 682.17451423Da
• Monoisotopic Mass: 682.17451423Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 48
• Rotatable Bond Count: 3
• Complexity: 608
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 327Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Hexacarboxylic acids and derivatives